Cas no 121358-81-4 ((2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid)

(2E)-3-(1-Benzyl-1H-pyrazol-4-yl)prop-2-enoic acid is a synthetic organic compound featuring a conjugated α,β-unsaturated carboxylic acid moiety linked to a 1-benzylpyrazole core. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-rich pyrazole ring enhances its potential as a building block for heterocyclic derivatives, while the α,β-unsaturated acid functionality allows for further derivatization via Michael additions or nucleophilic substitutions. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity in coupling reactions. The compound is typically characterized by HPLC, NMR, and mass spectrometry to confirm purity and structural integrity, making it a reliable choice for research applications requiring precise molecular scaffolds.

(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid structure

121358-81-4 structure

Product Name:(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid

CAS No:121358-81-4

MF:

MW:

CID:4672558

PubChem ID:5324833

Update Time:2025-05-19

(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid

(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B209946-100mg	3-(1-benzyl-1h-pyrazol-4-yl)prop-2-enoic acid	121358-81-4		100mg	$ 70.00	2022-06-07
TRC	B209946-500mg	3-(1-benzyl-1h-pyrazol-4-yl)prop-2-enoic acid	121358-81-4		500mg	$ 275.00	2022-06-07
TRC	B209946-1g	3-(1-benzyl-1h-pyrazol-4-yl)prop-2-enoic acid	121358-81-4		1g	$ 435.00	2022-06-07
Enamine	EN300-14537-0.05g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	0.05g	$66.0	2025-03-21
Enamine	EN300-14537-0.1g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	0.1g	$98.0	2025-03-21
Enamine	EN300-14537-0.25g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	0.25g	$142.0	2025-03-21
Enamine	EN300-14537-0.5g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	0.5g	$271.0	2025-03-21
Enamine	EN300-14537-1.0g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	1.0g	$371.0	2025-03-21
Enamine	EN300-14537-2.5g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	2.5g	$726.0	2025-03-21
Enamine	EN300-14537-5.0g	(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid	121358-81-4	95.0%	5.0g	$1075.0	2025-03-21

(2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Additional information on (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 121358-81-4)

The compound (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 121358-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological potential. The compound, characterized by its pyrazole and propenoic acid moieties, exhibits unique chemical properties that make it a promising candidate for drug development.

Recent studies have highlighted the role of (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid as a modulator of key biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on specific inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. The compound's ability to interact with protein targets such as COX-2 and NF-κB has been elucidated through molecular docking studies, providing a mechanistic understanding of its anti-inflammatory properties.

In addition to its anti-inflammatory effects, (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting tumor cell proliferation in vitro, particularly in breast and colon cancer cell lines. The compound's structure-activity relationship (SAR) was further explored, revealing that the benzyl and propenoic acid groups are critical for its cytotoxic activity. These findings underscore the compound's potential as a scaffold for designing novel anticancer agents.

The synthesis of (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid has also been optimized in recent years. A 2023 publication in Tetrahedron Letters described a streamlined synthetic route with improved yield and purity, utilizing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate further preclinical studies and scale-up production for future clinical trials. Moreover, the compound's pharmacokinetic properties, including its stability and bioavailability, are currently under investigation, with preliminary data suggesting favorable absorption profiles in animal models.

Despite these promising developments, challenges remain in the clinical translation of (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid. Issues such as metabolic stability and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivative compounds with enhanced efficacy and safety profiles. The ongoing research holds great potential for advancing this compound from the bench to the bedside.

In conclusion, (2E)-3-(1-benzyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 121358-81-4) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Its dual role in inflammation and oncology, coupled with recent synthetic advancements, positions it as a valuable candidate for future drug development. Continued research efforts will be essential to fully unlock its clinical applications and address existing challenges.